Cas no 1539168-87-0 (N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine
• CAS No: 1539168-87-0
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• CID: 6123958
• PubChem ID: 82598562
• Update Time: 2025-06-07

N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine
• EN300-1805796
• N-[(2,4-difluorophenyl)methyl]-N-methylhydroxylamine
• 1539168-87-0

• Inchi： 1S/C8H9F2NO/c1-11(12)5-6-2-3-7(9)4-8(6)10/h2-4,12H,5H2,1H3
• InChI Key： FVTPDTQJCAXCGX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CN(C)O)F

Computed Properties

• Exact Mass: 173.06522023g/mol
• Monoisotopic Mass: 173.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine

Introduction to N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 1539168-87-0)

N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 1539168-87-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorophenyl group, a methyl group, and a hydroxylamine moiety. These structural elements contribute to its potential applications in various biological and medicinal contexts.

The chemical structure of N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine is particularly intriguing due to the presence of the difluorophenyl group. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, electronic effects, and metabolic stability. These properties make N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine an attractive candidate for drug design and development.

Recent studies have explored the potential of N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine in various therapeutic areas. One notable application is in the field of neurodegenerative diseases. Research has shown that this compound can interact with specific neurotransmitter receptors, potentially modulating their activity and offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine exhibits selective binding to serotonin receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential in neurodegenerative diseases, N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine has also been investigated for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for anti-inflammatory therapies.

The synthesis of N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine involves several well-established organic reactions. The difluorophenyl group can be introduced through electrophilic aromatic substitution or nucleophilic aromatic substitution reactions. The hydroxylamine moiety can be generated via reduction of a corresponding nitro compound or through direct reaction with hydroxylamine under appropriate conditions. These synthetic routes provide flexibility in the preparation of this compound and allow for the exploration of structural modifications to optimize its biological activity.

To further enhance the therapeutic potential of N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine, researchers are actively investigating its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its use in clinical settings. Preliminary data suggest that it has favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. However, more comprehensive studies are needed to fully characterize these properties.

Clinical trials are an essential step in translating laboratory findings into practical applications. While no large-scale clinical trials have been conducted yet for N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine, several preclinical studies have shown promising results. These studies have provided valuable insights into the safety and efficacy of this compound in animal models of various diseases. As research progresses, it is anticipated that clinical trials will be initiated to evaluate its therapeutic potential in human subjects.

In conclusion, N-(2,4-difluorophenyl)methyl-N-methylhydroxylamine (CAS No. 1539168-87-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further investigation and development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various diseases.